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Compound of Interest

Compound Name: UMB298

Cat. No.: B8180657

Essential Safety and Logistical Information for Handling UMB298

Disclaimer: No comprehensive Safety Data Sheet (SDS) for UMB298 (CAS No. 2266569-73-5)
is publicly available. The following guidance is based on general principles for handling potent,
small-molecule inhibitors and publicly available data on related compounds. Researchers must
exercise caution and perform their own risk assessments based on the specific experimental
conditions.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals working with UMB298, a selective CBP/P300
bromodomain inhibitor. The information is intended to provide immediate, procedural guidance
for safe handling, storage, and disposal.

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data for UMB298, a cautious approach is warranted. Assume
the compound is potent and potentially hazardous. The following PPE is mandatory when
handling UMB298 in solid or solution form:
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PPE Category

Item Specification

Hand Protection

Nitrile or other chemically
Gloves resistant gloves. Double-

gloving is recommended.

) Safety Glasses with Side Must be worn at all times in the
Eye Protection _
Shields or Goggles laboratory.
Body Protection Laboratory Coat Fully buttoned.

Respiratory Protection

All handling of solid UMB298

and preparation of stock

solutions should be performed
Fume Hood ) N )

in a certified chemical fume

hood to avoid inhalation of

dust or aerosols.

Operational Plan

A clear operational plan is critical to ensure the safe handling and storage of UMB298.

ineering C |

Control

Purpose

Chemical Fume Hood

To prevent inhalation of the compound.

Ventilated Enclosure

For weighing and handling of the solid

compound.

Safety Shower & Eyewash Station

Must be readily accessible in case of accidental

exposure.

Storage
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Parameter Recommendation

Temperature Store at -20°C.

Container Tightly sealed, clearly labeled container.
Location A designated, secure area with restricted

access.

Incompatibilities

Store away from strong oxidizing agents.

Experimental Workflow

The following diagram outlines a general workflow for handling a potent small molecule

inhibitor like UMB298.
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a Preparation )

Don appropriate PPE

[Work in a certified fume hooa

Weigh UMB298 solid

Gissolve in appropriate solvent (e.g., DMSOD
- J

4 Experimentation )

Grepare working dilutions]

:

Treat cells or samples

Encubate as per protocoD

- J

4 Cleanup & Disposal I

Decontaminate work surfaces

:

Segregate and label waste

:

Gispose of waste according to institutional guidelines]

[Remove and dispose of PPE)

Click to download full resolution via product page

General workflow for handling potent small molecule inhibitors.
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Disposal Plan

Proper disposal of UMB298 and contaminated materials is crucial to prevent environmental
contamination and exposure to others.

Waste Type Disposal Procedure

Collect in a sealed, labeled container as

Solid UMB298 )

hazardous chemical waste.

Collect in a sealed, labeled, and chemically
UMB298 Solutions compatible container as hazardous liquid waste.

Do not pour down the drain.

) ) ) Collect in a designated, sealed hazardous waste
Contaminated Labware (e.qg., pipette tips, tubes) ai
container.

Contaminated PPE (e.g., gloves, disposable lab )
) Bag and dispose of as hazardous waste.
coa

All waste must be disposed of in accordance with local, state, and federal regulations. Contact
your institution's Environmental Health and Safety (EHS) department for specific guidance on
hazardous waste disposal procedures.[1][2]

Emergency Procedures

In the event of an accidental exposure or spill, immediate action is necessary.
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Emergency Situation Procedure

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do not induce vomiting. Wash out mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.
Evacuate the area. If the spill is small and you
are trained to do so, contain the spill with
Spil absorbent material. Wear appropriate PPE,
pi

including respiratory protection. For large spills,
or if you are not trained, contact your

institution's EHS department immediately.

Health Hazard Information (Based on Class of

Compound)

While specific data for UMB298 is unavailable, preclinical safety studies of other CBP/p300
inhibitors have shown potential for adverse effects. For example, the CBP/p300 inhibitor GNE-
781 was generally tolerated in preclinical studies but showed marked effects on thrombopoiesis
(platelet formation) and also had deleterious effects on gastrointestinal and reproductive
tissues.[3] It is prudent to assume that UMB298 may have similar target organ toxicities.

It is imperative that all personnel handling UMB298 are trained on its potential hazards and the
procedures outlined in this document. This guidance should be supplemented with institution-
specific safety protocols and a thorough review of any new information that becomes available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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